Cas no 61674-94-0 (Cyclohexanone, 3-methyl-2-(2-propenyl)-, trans-)

Cyclohexanone, 3-methyl-2-(2-propenyl)-, trans- structure
61674-94-0 structure
Product Name:Cyclohexanone, 3-methyl-2-(2-propenyl)-, trans-
CAS No:61674-94-0
MF:C10H16O
MW:152.233443260193
CID:470569
PubChem ID:11171089
Update Time:2025-04-19

Cyclohexanone, 3-methyl-2-(2-propenyl)-, trans- Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanone, 3-methyl-2-(2-propenyl)-, trans-
    • (2S,3R)-3-methyl-2-prop-2-enylcyclohexan-1-one
    • DTXSID20457517
    • SCHEMBL14503064
    • 61674-94-0
    • Inchi: 1S/C10H16O/c1-3-5-9-8(2)6-4-7-10(9)11/h3,8-9H,1,4-7H2,2H3/t8-,9+/m1/s1
    • InChI Key: JNDGVJUNFDJOLD-BDAKNGLRSA-N
    • SMILES: O=C1CCC[C@@H](C)[C@@H]1CC=C

Computed Properties

  • Exact Mass: 152.12018
  • Monoisotopic Mass: 152.120115130g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07

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